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Compound of Interest

Compound Name: Fmoc-thr(bzl)-cl

Cat. No.: B13043721

Get Quote

Executive Summary
Fmoc-Thr(Bzl)-Cl is the acid chloride derivative of Fmoc-protected O-benzyl-L-threonine.

Unlike the standard Fmoc-Thr(tBu)-OH used in routine Solid Phase Peptide Synthesis (SPPS),

this specific derivative serves two specialized functions:

Hyper-Reactivity: The acid chloride functionality (-COCl) activates the carboxy terminus far

more aggressively than standard esters (OBt/OAt), enabling coupling to sterically hindered

amines (e.g., N-methylated amino acids or Aib residues).

Orthogonal Stability: The Benzyl (Bzl) ether protection on the threonine side chain is stable

to Trifluoroacetic Acid (TFA). This allows for "semi-orthogonal" strategies where acid-labile

groups (like Trt or Mmt) can be removed with dilute TFA without affecting the threonine

protection, which is later removed by strong acid (HF/TFMSA) or hydrogenolysis.
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Property Data

Chemical Name
9-Fluorenylmethoxycarbonyl-O-benzyl-L-

threonine chloride

IUPAC Name
9H-fluoren-9-ylmethyl ((2S,3R)-3-(benzyloxy)-1-

chloro-1-oxobutan-2-yl)carbamate

CAS Number
1423018-08-9 (Acid Chloride); 117872-75-0

(Parent Acid)

Chemical Formula C₂₆H₂₄ClNO₄

Molecular Weight 449.93 g/mol

Physical State
White to off-white crystalline solid (if isolated);

often generated in situ.[1][2][3][4][5]

Solubility
Soluble in DCM, THF, Dioxane. Reacts violently

with water/alcohols.

Structural Components
The molecule consists of four distinct domains:

N-Terminus Protection:Fmoc (Fluorenylmethyloxycarbonyl).[6][7] Base-labile (removable with

piperidine).

Chiral Backbone:L-Threonine ((2S, 3R) configuration).[5]

Side Chain Protection:Benzyl Ether (Bzl). Acid-stable (TFA resistant), removed by HF, HBr,

or H₂/Pd.

C-Terminus Activation:Acid Chloride (-COCl). Highly electrophilic, prone to hydrolysis.

Synthesis Protocol: In Situ Generation
Due to the hydrolytic instability of Fmoc-amino acid chlorides, commercial sourcing is rare. The

standard research protocol involves synthesizing the chloride from the parent acid, Fmoc-

Thr(Bzl)-OH, immediately prior to use.
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Reagents Required[9][10][11][12]
Precursor: Fmoc-Thr(Bzl)-OH (CAS: 117872-75-0).[3][6][8][9][10]

Chlorinating Agent: Thionyl Chloride (SOCl₂) or Triphosgene (Bis(trichloromethyl) carbonate).

Solvent: Anhydrous Dichloromethane (DCM).

Scavenger: Dimethylformamide (DMF) - catalytic amount (Vilsmeier-Haack intermediate

formation).

Step-by-Step Methodology
Caution: Perform all steps in a fume hood under inert atmosphere (N₂ or Ar).

Dissolution: Suspend 1.0 mmol of Fmoc-Thr(Bzl)-OH in 5 mL of anhydrous DCM.

Activation:

Method A (SOCl₂): Add 5.0 mmol (excess) of Thionyl Chloride.

Method B (Triphosgene): Add 0.34 mmol Triphosgene and 1 drop of dry DMF.

Reflux: Heat the mixture gently to reflux (approx. 40°C) for 30–60 minutes.

Observation: The solution should become clear as the acid converts to the chloride.

Evaporation: Remove solvent and excess chlorinating agent under high vacuum.

Critical Step: Repeat co-evaporation with fresh DCM (2x) to ensure complete removal of

HCl/SO₂, which can degrade the Fmoc group or resin linkers.

Re-constitution: Dissolve the resulting residue (Fmoc-Thr(Bzl)-Cl) in dry DCM or THF for

immediate coupling.

Self-Validating Quality Control
TLC Monitoring: Convert a small aliquot to the methyl ester by reacting with MeOH. Run TLC

(Hexane/EtOAc). The ester (Rf ~0.6) should be distinct from the free acid (Rf ~0.1).
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IR Spectroscopy: Look for the shift from the broad carboxylic acid peak (1710 cm⁻¹) to the

sharp acid chloride carbonyl stretch (~1800 cm⁻¹).

Application Logic & Signaling Pathway
The following diagram illustrates the decision logic for choosing Fmoc-Thr(Bzl)-Cl over

standard active esters, and the chemical pathway for its synthesis and coupling.

Decision Matrix: Why use Fmoc-Thr(Bzl)-Cl?
Synthesis & Coupling Workflow

Target Sequence Contains
Steric Hindrance?

Use Fmoc-Thr(tBu)-OH
(HBTU/DIC)

No

Requires High Reactivity
Activation

Yes (e.g., N-Me-AA, Aib)

Fmoc-Thr(Bzl)-OH
(Acid Form)

SOCl2 / DCM
(Reflux)

Fmoc-Thr(Bzl)-Cl
(Acid Chloride)

- SO2, - HCl

Risk: Oxazolone Formation
(Racemization)

If Base Excess

Coupling to Resin-Amine
(Base: DIEA/Collidine)

Peptide Bond Formed

Click to download full resolution via product page
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Caption: Decision logic for selecting acid chloride activation and the subsequent chemical

workflow, highlighting the critical racemization risk pathway.

Handling, Stability, and Troubleshooting
Moisture Sensitivity
Acid chlorides are extremely hygroscopic. Exposure to atmospheric moisture hydrolyzes the

chloride back to the carboxylic acid (Fmoc-Thr(Bzl)-OH) and generates HCl.

Storage: If isolation is necessary, store under Argon at -20°C.

Handling: Use Schlenk lines or sealed vials.

Racemization (The Oxazolone Risk)
Fmoc-amino acid chlorides are prone to racemization via oxazolone formation, particularly in

the presence of tertiary amines (DIEA, TEA).

Mechanism: The base abstracts the alpha-proton, leading to ring closure (oxazolone) which

enolizes and racemizes.

Mitigation Strategy:

Weak Bases: Use Collidine (TMP) or N-methylmorpholine (NMM) instead of DIEA.

"Base-Free" Coupling: For very reactive amines, coupling can sometimes proceed in DCM

without exogenous base, utilizing the HCl generated to form the amine salt (though this

slows kinetics).

Capture: Use KOBt (Potassium salt of HOBt) to convert the chloride in situ to an OBt ester

if the chloride proves too unstable, though this negates the reactivity advantage.

Comparison of Threonine Protection
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Feature Fmoc-Thr(tBu)-OH Fmoc-Thr(Bzl)-OH

Standard Usage 95% of Fmoc SPPS Specialized / Hybrid Synthesis

TFA Stability Labile (Removed in cleavage) Stable (Survives cleavage)

Removal Condition 95% TFA HF, TFMSA, or H₂/Pd

Primary Utility Standard Peptides

Phosphopeptides,

Glycopeptides, or Side-chain

modification strategies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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